Cas no 1417508-45-2 (2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
• CAS No: 1417508-45-2
• MF: C₉H₆F₄O₂
• MW: 222.1364
• MDL: MFCD22688433
• CID: 5084385
• PubChem ID: 91658540
• Update Time: 2023-11-24

2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethanone
• 2,2,2-Trifluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone
• 2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one

• MDL： MFCD22688433
• Inchi： 1S/C9H6F4O2/c1-15-7-5(3-2-4-6(7)10)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： CLUYIVLIFLYQDI-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C(C(C(F)(F)F)=O)=C1OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones